Cas no 1312312-78-9 (1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine)

• Product Name: 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CAS No: 1312312-78-9
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD16995953
• CID: 1228209
• PubChem ID: 72207343
• Update Time: 2025-07-23

1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[3,4-b]pyridine
• 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• EN300-6249806
• SCHEMBL14887165
• Z2044811350
• KXMPXUQJTUXRRL-UHFFFAOYSA-N
• SY098784
• 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 1312312-78-9
• MFCD16995953
• CS-B1037
• AS-51137
• PB16670
• AKOS025289575
• P11973
• AMY34631
• 1H-Pyrazolo[3,4-b]pyridine, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• DB-111349
• 1-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-BORONIC ACID PINACOL ESTER

• MDL： MFCD16995953
• Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)10-6-9-7-16-17(5)11(9)15-8-10/h6-8H,1-5H3
• InChI Key： KXMPXUQJTUXRRL-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC3=C(C=NN3C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1492070g/mol
• Monoisotopic Mass: 259.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine

Comprehensive Overview of 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9)

The compound 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9) is a highly specialized boron-containing heterocycle that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core and a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable intermediate in modern synthetic chemistry. Researchers are particularly interested in its potential applications in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery.

In recent years, the demand for boronic acid derivatives like this compound has surged due to their versatility in medicinal chemistry and material science. The 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine stands out for its stability and reactivity, which are critical for developing novel kinase inhibitors and bioconjugates. Its CAS number, 1312312-78-9, is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and targeted therapy development.

One of the most compelling aspects of this compound is its role in addressing current challenges in drug solubility and bioavailability. The tetramethyl-1,3,2-dioxaborolan-2-yl group enhances the molecule's ability to participate in pro-drug strategies, a hot topic in precision medicine. This aligns with the increasing focus on personalized therapeutics, where researchers seek compounds that can be tailored to individual patient needs. The pyrazolo[3,4-b]pyridine scaffold, meanwhile, is known for its pharmacophore properties, making it a key building block in antineoplastic agents and anti-inflammatory drugs.

From an industrial perspective, 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine is often discussed in the context of green chemistry and sustainable synthesis. Its boron-based functional group allows for milder reaction conditions, reducing energy consumption and waste generation. This resonates with the global push toward environmentally friendly manufacturing, a priority for many pharmaceutical companies and research institutions.

In summary, 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolo[3,4-b]pyridine (CAS No. 1312312-78-9) represents a cutting-edge tool in modern chemistry. Its dual functionality as a boron reagent and heterocyclic scaffold positions it at the forefront of innovations in drug design, catalysis, and material engineering. As scientific inquiries into structure-activity relationships and molecular docking continue to evolve, this compound is poised to play an even greater role in shaping the future of life sciences.